Cas no 25195-45-3 (1-fluoro-2-(methylsulfonylmethyl)benzene)
1-Fluoro-2-(methylsulfonylmethyl)benzene is a fluorinated aromatic compound featuring a methylsulfonylmethyl substituent at the ortho position relative to the fluorine atom. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing sulfonyl group enhances the electrophilicity of the aromatic ring, facilitating selective functionalization. Its stability under various reaction conditions allows for versatile applications in pharmaceutical and agrochemical intermediates. The compound’s well-defined reactivity profile and compatibility with diverse reagents make it a useful building block for constructing complex molecular architectures. Proper handling and storage are recommended due to its potential sensitivity to moisture and strong bases.
25195-45-3 structure
Product Name:1-fluoro-2-(methylsulfonylmethyl)benzene
CAS No:25195-45-3
MF:C8H9FO2S
MW:188.219264745712
CID:1421303
PubChem ID:2761413
Update Time:2025-05-20
1-fluoro-2-(methylsulfonylmethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-fluoro-2-(methylsulfonylmethyl)benzene
- SureCN514862
- AC1MC4W4
- (2-fluorophenyl)(methylsulfonyl)methane
- 2-Fluorobenzylmethylsulfone
- AKOS006229506
- MFCD06798006
- 1-Fluoro-2-methanesulfonylmethyl-benZene
- CS-0336200
- ST51042212
- 1-Fluoro-2-((methylsulfonyl)methyl)benzene
- DTXSID70375757
- FS-5123
- 25195-45-3
- SCHEMBL514862
-
- MDL： MFCD06798006
- Inchi： 1S/C8H9FO2S/c1-12(10,11)6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
- InChI Key： MHDGOXPEXQDBPW-UHFFFAOYSA-N
- SMILES： S(C)(CC1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 188.03100
- Monoisotopic Mass: 188.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 90-92°C
- PSA: 42.52000
- LogP: 2.45110
1-fluoro-2-(methylsulfonylmethyl)benzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-fluoro-2-(methylsulfonylmethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024345-1g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 97% | 1g |
￡52.00 | 2022-03-01 | |
| Fluorochem | 024345-5g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 97% | 5g |
￡182.00 | 2022-03-01 | |
| Fluorochem | 024345-25g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 97% | 25g |
￡858.00 | 2022-03-01 | |
| Apollo Scientific | PC909864-1g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 95% | 1g |
£110.00 | 2023-09-02 | |
| Apollo Scientific | PC909864-5g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 95% | 5g |
£320.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406870-1g |
1-Fluoro-2-((methylsulfonyl)methyl)benzene |
25195-45-3 | 95+% | 1g |
￥604 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406870-5g |
1-Fluoro-2-((methylsulfonyl)methyl)benzene |
25195-45-3 | 95+% | 5g |
￥2433 | 2023-04-14 | |
| 1PlusChem | 1P00BEJD-250mg |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 99% | 250mg |
$42.00 | 2025-02-25 | |
| 1PlusChem | 1P00BEJD-1g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 99% | 1g |
$84.00 | 2025-02-25 | |
| 1PlusChem | 1P00BEJD-5g |
2-Fluorobenzylmethylsulfone |
25195-45-3 | 99% | 5g |
$317.00 | 2025-02-25 |
1-fluoro-2-(methylsulfonylmethyl)benzene Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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